2-(5-bromo-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one

• IUPAC Name: (2E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]-1-benzothiophen-3-one
• InChI: InChI=1S/C15H9BrO2S/c16-10-5-6-12(17)9(7-10)8-14-15(18)11-3-1-2-4-13(11)19-14/h1-8,17H/b14-8+
• InChI Key: KEDNLJYCAVEKIQ-RIYZIHGNSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=CC3=C(C=CC(=C3)Br)O)S2
• Isomeric SMILES: C1=CC=C2C(=C1)C(=O)/C(=C\C3=C(C=CC(=C3)Br)O)/S2
• Molecular Formula: C15H9BrO2S
• Molecular Weight: 333.2 g/mol

Description

2-(5-bromo-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(5-bromo-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes and proteins involved in cell signaling pathways, leading to the inhibition of cell growth and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to have anti-inflammatory and antioxidant properties. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(5-bromo-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one in lab experiments is its high purity and stability. However, its limited solubility in water can make it difficult to work with in certain experimental setups.

Future Directions

Future research on 2-(5-bromo-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one could focus on its potential applications in the development of novel organic semiconductors and anti-cancer agents. Further studies could also investigate its mechanism of action and potential use as an anti-inflammatory and antioxidant agent. Additionally, research could explore ways to increase its solubility in water to make it more accessible for use in various experimental setups.

Scientific Research Applications

2-(5-bromo-2-hydroxybenzylidene)-1-benzothiophen-3(2H)-one has been studied for its potential applications in various scientific fields. In the field of materials science, it has been used as a starting material for the synthesis of novel organic semiconductors. In the field of medicinal chemistry, it has been investigated for its potential as an anti-cancer agent due to its ability to inhibit cell growth and induce apoptosis in cancer cells.